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Compound of Interest

Compound Name: CDD-1653

Cat. No.: B10860789

Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of CDD-1653, a potent

and selective BMPR2 inhibitor. Adherence to these guidelines is vital for mitigating risks and

ensuring compliance with standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle CDD-1653 with appropriate

care. Although a specific Safety Data Sheet (SDS) for CDD-1653 is not publicly available,

general safety precautions for potent kinase inhibitors should be followed.

Personal Protective Equipment (PPE):

Gloves: Always wear impervious, chemical-resistant gloves.

Eye Protection: Use safety goggles with side shields to protect from splashes.

Lab Coat: A standard laboratory coat is required to prevent skin contact.
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Respiratory Protection: When handling the solid form of CDD-1653, a suitable respirator

should be used to avoid inhalation of dust particles.

Handling:

All handling of CDD-1653 should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1][2]

Avoid direct contact with skin, eyes, and clothing.[1][2]

Thoroughly wash hands after handling the compound.

Storage of CDD-1653 Prior to Disposal
Proper storage of CDD-1653 while awaiting disposal is crucial to prevent accidental spills or

degradation.

Form Storage Temperature

Solid Powder -20°C

In Solvent -80°C

Data compiled from supplier information.[3][4]

Containers should be tightly sealed and stored in a cool, well-ventilated area away from direct

sunlight.

Step-by-Step Disposal Protocol
The disposal of CDD-1653 must be managed as hazardous chemical waste. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[2][5][6]

Waste Segregation and Containment
Segregate at the Source: At the point of generation, all waste contaminated with CDD-1653
must be segregated from other laboratory waste streams.[6] This includes:

Unused or expired solid CDD-1653.
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Solutions containing CDD-1653.

Contaminated labware such as vials, pipette tips, gloves, and weighing paper.[5][6]

Use Designated Containers:

Solid Waste: Place all solid waste contaminated with CDD-1653 into a designated, robust,

and sealable hazardous waste container.[6]

Liquid Waste: Collect all solutions containing CDD-1653 in a dedicated, leak-proof, and

shatter-resistant container.[6] It is recommended to not fill liquid waste containers beyond

75% of their capacity to prevent spills.[5]

Labeling and Storage of Hazardous Waste
Proper labeling of waste containers is a critical step for ensuring safety and regulatory

compliance.

Clear and Accurate Labeling: All hazardous waste containers must be clearly labeled with

the words "Hazardous Waste."[2][6] The label must also include the full chemical name,

"CDD-1653," and list all other components in the waste stream.[6]

Date of Accumulation: Note the date when the waste was first added to the container.

Secure Storage: Store the sealed and labeled hazardous waste containers in a designated

and secure satellite accumulation area within the laboratory.[6] This area should be away

from heat sources and direct sunlight.[7]

Final Disposal Procedures
Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures

for the collection of chemical waste.[5] This typically involves contacting the Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[6]

Complete Documentation: Accurately complete any required waste disposal forms or tags

provided by your institution.
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Prepare for Pickup: Place the properly labeled and sealed waste containers in the

designated pickup location as instructed by your EHS department.

Experimental Protocols and Data Presentation
As no experimental protocols for the disposal of CDD-1653 are cited, this section is not

applicable. All quantitative data regarding storage is summarized in the table above.

Visualizing the Disposal Workflow
To ensure clarity and adherence to the disposal protocol, the following workflow diagram

illustrates the necessary steps from initial handling to final disposal.
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Phase 1: Preparation and Segregation

Phase 2: Containment and Labeling

Phase 3: Storage and Final Disposal

Handle CDD-1653 with appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Segregate Waste at Source:
- Solid (unused compound, contaminated labware)

- Liquid (solutions containing CDD-1653)

Place waste in designated, sealed containers
(Solid Waste Container, Liquid Waste Container)

Label container with:
- 'Hazardous Waste'

- 'CDD-1653' and other components
- Accumulation Date

Store sealed containers in a designated
Satellite Accumulation Area

Contact Institutional EHS for pickup

Complete required waste disposal documentation

Transfer waste to EHS for final disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CDD-1653.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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